Cas no 1261872-15-4 (4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester)

• Product Name: 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
• CAS No: 1261872-15-4
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4992592
• Update Time: 2025-08-05

4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)12-8-10(5-6-13(12)16)9-3-2-4-11(7-9)15(17,18)19/h2-8H,1H3
• InChI Key： RVWSLYWHKYQFDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

Introduction to 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261872-15-4)

4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1261872-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, featuring a biphenyl core with fluorine and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents.

The biphenyl moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. The introduction of a fluoro group at the 4-position and a trifluoromethyl group at the 3'-position further modulates the electronic distribution and lipophilicity of the molecule. These modifications are strategically employed to optimize pharmacokinetic profiles, including solubility, permeability, and metabolic resistance, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester with biological targets with high precision. Studies have demonstrated that the fluorine and trifluoromethyl groups can engage in specific hydrogen bonding or π-stacking interactions, enhancing the compound's ability to interact with proteins such as kinases, receptors, and enzymes. This has opened up new avenues for its application in the development of small-molecule inhibitors for therapeutic purposes.

In particular, the fluoro substituent is known to improve metabolic stability by preventing oxidative degradation. The electron-withdrawing nature of the trifluoromethyl group enhances lipophilicity, which is often beneficial for crossing biological membranes. These combined properties make 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester an attractive candidate for further derivatization and optimization as a lead compound in drug discovery.

Current research in this area is focused on leveraging the structural versatility of biphenyl derivatives. By modifying other positions on the biphenyl ring or introducing additional functional groups, chemists aim to expand the chemical space explored by this scaffold. For instance, studies have explored analogs with different substituents at the 2-position or 5-position of the biphenyl core, which may exhibit distinct biological activities. The use of high-throughput screening (HTS) technologies has accelerated the identification of promising derivatives, allowing for rapid optimization cycles.

The synthesis of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester involves multi-step organic reactions that require careful selection of reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl framework efficiently. The introduction of fluorine and trifluoromethyl groups often necessitates specialized techniques due to their reactivity and sensitivity to environmental conditions.

The pharmacological potential of this compound has been investigated in several disease models. Preliminary studies suggest that derivatives of 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester may exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammatory diseases. The ability to fine-tune its structure allows researchers to modulate its biological activity toward specific therapeutic targets. For example, modifications at the carboxylic acid methyl ester moiety could enhance solubility or facilitate prodrug formulations for improved delivery.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as intermediates in pesticide development. The presence of fluorine and trifluoromethyl groups can confer resistance to degradation by environmental factors, making these compounds more stable and effective in crop protection applications. Ongoing research aims to identify derivatives that balance efficacy with environmental safety, aligning with global trends toward sustainable agriculture.

In conclusion, 4-Fluoro-3'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261872-15-4) represents a promising chemical entity with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing next-generation bioactive molecules with improved pharmacological properties. As research continues to uncover new synthetic strategies and biological functions associated with biphenyl derivatives, this compound is poised to play a significant role in future drug discovery efforts.